Cas no 557799-13-0 (4-fluoro-N-pentylaniline)

• Product Name: 4-fluoro-N-pentylaniline
• CAS No: 557799-13-0
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 3361264
• PubChem ID: 18543082
• Update Time: 2025-04-21

4-fluoro-N-pentylaniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 4-FLUORO-N-PENTYL-
• 4-fluoro-N-pentylaniline
• SCHEMBL1567049
• EN300-165265
• AKOS000253906
• 557799-13-0

• Inchi： 1S/C11H16FN/c1-2-3-4-9-13-11-7-5-10(12)6-8-11/h5-8,13H,2-4,9H2,1H3
• InChI Key： VPCAMTOWUSKGMI-UHFFFAOYSA-N
• SMILES： C1(NCCCCC)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 181.126677677Da
• Monoisotopic Mass: 181.126677677Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų